3-Bromo-2-deuterioprop-1-ene

• Molecular Formula: C3H5Br
• Molecular Weight: 121.98 g/mol
• IUPAC Name: 3-bromo-2-deuterioprop-1-ene
• InChI: InChI=1S/C3H5Br/c1-2-3-4/h2H,1,3H2/i2D
• InChI Key: BHELZAPQIKSEDF-VMNATFBRSA-N
• Isomeric SMILES: [2H]C(=C)CBr
• Canonical SMILES: C=CCBr

Description

3-Bromo-2-deuterioprop-1-ene is a deuterium-labeled derivative of 3-bromoprop-1-ene (CAS 106-95-6), where a hydrogen atom at the 2-position is replaced by deuterium. Its molecular formula is C₃H₄BrD, with a molecular weight of 137.98 g/mol (calculated by replacing one hydrogen with deuterium in 3-bromoprop-1-ene, M.Wt. 136.98 g/mol). The compound’s structure (CH₂=CH-CBrD) positions it as a vinylic bromide with isotopic labeling, making it valuable for studying kinetic isotope effects (KIEs) in elimination or substitution reactions . While direct data on this deuterated compound is sparse in the provided evidence, its non-deuterated analog, 3-bromoprop-1-ene, is noted for applications in organic synthesis, particularly as an alkylating agent or intermediate in cross-coupling reactions .

Comparison with Similar Compounds

Key Observations :

• Boiling Points: 3-Bromo-2-deuterioprop-1-ene’s boiling point is estimated to be marginally lower than its non-deuterated counterpart due to deuterium’s reduced zero-point energy, though this effect is subtle (<2°C difference) .
• Solubility: All brominated analogs share low water solubility but vary in organic solvent compatibility. For instance, 2-bromo-2-methyl-propanoic acid dissolves in ethanol, while 1-bromononane prefers chloroform .
• Reactivity : The vinylic bromide in 3-bromo-2-deuterioprop-1-ene favors elimination or radical pathways, whereas tertiary bromides like (CH₃)₃CBr undergo SN1 mechanisms .

Data Availability and Regulatory Status

• 3-Bromo-2-deuterioprop-1-ene: No direct data in the provided evidence, but deuterated compounds often require specialized synthetic protocols .
• 3-Bromo-2-(bromomethyl)-1-propanol: Highlighted in as lacking comprehensive data in ECHA databases, illustrating regulatory challenges for brominated compounds .

Research Implications

The deuterium in 3-bromo-2-deuterioprop-1-ene provides a strategic tool for elucidating reaction pathways, particularly in systems where hydrogen/deuterium exchange impacts transition states. Its comparison with non-deuterated and structurally distinct brominated compounds underscores the interplay between isotopic labeling, branching, and functional groups in dictating reactivity and physical properties. Future studies should prioritize empirical characterization of its thermodynamic and kinetic parameters to expand its utility in synthetic chemistry.